Cas no 919768-69-7 (Benzenamine, N-[1-(3,4-dimethylphenyl)ethylidene]-)
919768-69-7 structure
Product Name:Benzenamine, N-[1-(3,4-dimethylphenyl)ethylidene]-
CAS No:919768-69-7
MF:C16H17N
MW:223.312884092331
CID:761589
PubChem ID:71424898
Update Time:2025-04-19
Benzenamine, N-[1-(3,4-dimethylphenyl)ethylidene]- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, N-[1-(3,4-dimethylphenyl)ethylidene]-
- 1-(3,4-dimethylphenyl)-N-phenylethanimine
- DTXSID70843688
- 919768-69-7
- (1E)-1-(3,4-Dimethylphenyl)-N-phenylethan-1-imine
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- Inchi: 1S/C16H17N/c1-12-9-10-15(11-13(12)2)14(3)17-16-7-5-4-6-8-16/h4-11H,1-3H3/b17-14+
- InChI Key: BBRKIWREBVHSMK-SAPNQHFASA-N
- SMILES: N(/C1C=CC=CC=1)=C(/C)\C1C=CC(C)=C(C)C=1
Computed Properties
- Exact Mass: 223.136099547g/mol
- Monoisotopic Mass: 223.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 12.4Ų
Benzenamine, N-[1-(3,4-dimethylphenyl)ethylidene]- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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